Cas no 745047-94-3 (Ethanediamide,N1-[(2-methoxy-4-methylphenyl)methyl]-N2-[2-(5-methyl-2-pyridinyl)ethyl]-)

• Product Name: Ethanediamide,N1-[(2-methoxy-4-methylphenyl)methyl]-N2-[2-(5-methyl-2-pyridinyl)ethyl]-
• CAS No: 745047-94-3
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 560667
• PubChem ID: 11210019
• Update Time: 2025-07-16

Ethanediamide,N1-[(2-methoxy-4-methylphenyl)methyl]-N2-[2-(5-methyl-2-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide,N1-[(2-methoxy-4-methylphenyl)methyl]-N2-[2-(5-methyl-2-pyridinyl)ethyl]-
• LogP
• N'-[(2-methoxy-4-methylphenyl)methyl]-N-[2-(5-methylpyridin-2-yl)ethyl]oxamide
• N\'-[(2-methoxy-4-methylphenyl)methyl]-N-[2-(5-methylpyridin-2-yl)ethyl]oxamide
• N1-(2-methoxy-4-methylbenzyl)-N2- (2-(5-methylpyridin-2-yl)ethyl) oxalamide
• AC-30885
• Ethanediamide, N1-((2-methoxy-4-methylphenyl)methyl)-N2-(2-(5-methyl-2-pyridinyl)ethyl)-
• N1-(2-Methoxy-4-methylbenzyl)-N2-(2-(5-methylpyridin-2-yl)ethyl)oxalamide [FHFI]
• N-((2-METHOXY-4-METHYLPHENYL)METHYL)-N'-(2-(5-METHYL-2-PYRIDINYL)ETHYL)ETHANEDIAMIDE
• N'-((2-Methoxy-4-methyl-phenyl)methyl)-N-(2-(5-methyl-2-pyridyl)ethyl)oxamide
• FEMA No. 4234
• CHEBI:174596
• DTXSID10225505
• NS00121567
• N-[(2-methoxy-4-methylphenyl)methyl]-N'-[2-(5-methylpyridin-2-yl)ethyl]ethanediamide
• Ethanediamide, N-((2-methoxy-4-methylphenyl)methyl)-N'-(2-(5-methyl-2-pyridinyl)ethyl)-
• 50H0N03SQU
• UNII-50H0N03SQU
• N'-[(2-methoxy-4-methylphenyl)methyl]-N-[2-(5-methylpyridin-2-yl)ethyl]ethanediamide
• N1-(2-Methoxy-4-methylbenzyl)-N2-(2-(5-methylpyridin-2-yl)ethyl)oxalamide
• N1-(2-methoxy-4-methylbenzyl)-N2-(2-(5-methylpyridin-2-yl)ethyl) oxalamide
• GDMDCNCFVKXNAN-UHFFFAOYSA-N
• Q27260784
• 745047-94-3
• SCHEMBL702950
• N1-(2-methoxy-4-methylbenzyl)-n2(2-(5-methylpyridin-2-yl)ethyl)oxalamide

• Inchi： 1S/C19H23N3O3/c1-13-4-6-15(17(10-13)25-3)12-22-19(24)18(23)20-9-8-16-7-5-14(2)11-21-16/h4-7,10-11H,8-9,12H2,1-3H3,(H,20,23)(H,22,24)
• InChI Key： GDMDCNCFVKXNAN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1CNC(C(NCCC1C=CC(C)=CN=1)=O)=O

Computed Properties

• Exact Mass: 341.17409
• Monoisotopic Mass: 341.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 2.4
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.16
• Refractive Index: 1.565
• PSA: 80.32
• FEMA: 4234 | N1-(2-METHOXY-4-METHYLBENZYL)-N2-(2-(5-METHYLPYRIDIN-2-YL)ETHYL)OXALAMIDE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethanediamide,N1-[(2-methoxy-4-methylphenyl)methyl]-N2-[2-(5-methyl-2-pyridinyl)ethyl]-

Comprehensive Overview of Ethanediamide,N1-[(2-methoxy-4-methylphenyl)methyl]-N2-[2-(5-methyl-2-pyridinyl)ethyl]- (CAS No. 745047-94-3)

The compound Ethanediamide,N1-[(2-methoxy-4-methylphenyl)methyl]-N2-[2-(5-methyl-2-pyridinyl)ethyl]- (CAS No. 745047-94-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 2-methoxy-4-methylphenyl group and a 5-methyl-2-pyridinyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential role as an intermediate in the synthesis of bioactive compounds, given its ability to interact with specific biological targets.

In recent years, the demand for novel pharmaceutical intermediates has surged, driven by the need for more effective and targeted therapies. Ethanediamide,N1-[(2-methoxy-4-methylphenyl)methyl]-N2-[2-(5-methyl-2-pyridinyl)ethyl]- aligns with this trend, as its structural complexity allows for precise modifications. This adaptability is crucial in drug discovery, where small changes in molecular architecture can significantly alter pharmacological properties. The compound's CAS No. 745047-94-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the role of small-molecule modulators in treating complex diseases. Ethanediamide,N1-[(2-methoxy-4-methylphenyl)methyl]-N2-[2-(5-methyl-2-pyridinyl)ethyl]- has been explored for its potential to act as a kinase inhibitor or receptor antagonist, which are highly sought-after mechanisms in oncology and immunology. Its 2-pyridinyl and methoxyphenyl groups are known to enhance binding affinity, making it a valuable scaffold for further optimization.

From a synthetic chemistry perspective, the preparation of Ethanediamide,N1-[(2-methoxy-4-methylphenyl)methyl]-N2-[2-(5-methyl-2-pyridinyl)ethyl]- involves multi-step reactions, often requiring advanced techniques such as catalytic coupling and protective group strategies. These methods are widely discussed in forums and publications, as they are critical for achieving high yields and purity. The compound's CAS No. 745047-94-3 is often referenced in patents and research papers, highlighting its industrial significance.

Another area of interest is the compound's potential in neurodegenerative disease research. The 5-methyl-2-pyridinyl moiety, in particular, has been linked to neuroprotective effects in preclinical studies. This has led to increased searches for Ethanediamide,N1-[(2-methoxy-4-methylphenyl)methyl]-N2-[2-(5-methyl-2-pyridinyl)ethyl]- in the context of Alzheimer's and Parkinson's disease, where small-molecule therapeutics are urgently needed.

In addition to its pharmaceutical applications, Ethanediamide,N1-[(2-methoxy-4-methylphenyl)methyl]-N2-[2-(5-methyl-2-pyridinyl)ethyl]- is also studied for its physicochemical properties. Its solubility, stability, and bioavailability are critical factors that influence its utility in drug formulations. Researchers often query CAS No. 745047-94-3 to access data on these parameters, which are essential for translational research.

The growing interest in personalized medicine has further amplified the relevance of compounds like Ethanediamide,N1-[(2-methoxy-4-methylphenyl)methyl]-N2-[2-(5-methyl-2-pyridinyl)ethyl]-. Its modular structure allows for customization to meet specific therapeutic needs, a feature highly valued in modern drug development. This aligns with the broader trend of precision medicine, where treatments are tailored to individual patient profiles.

Environmental and regulatory considerations also play a role in the compound's research trajectory. While Ethanediamide,N1-[(2-methoxy-4-methylphenyl)methyl]-N2-[2-(5-methyl-2-pyridinyl)ethyl]- is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles. This aspect is increasingly important, as sustainability becomes a key focus in the chemical and pharmaceutical industries.

In summary, Ethanediamide,N1-[(2-methoxy-4-methylphenyl)methyl]-N2-[2-(5-methyl-2-pyridinyl)ethyl]- (CAS No. 745047-94-3) represents a versatile and promising compound with broad applications in drug discovery and development. Its unique structural features, combined with its potential therapeutic benefits, make it a subject of ongoing research and innovation. As scientific advancements continue, this compound is likely to remain at the forefront of discussions in medicinal chemistry and related fields.